Cas no 1261753-97-2 (3-Nitro-5-(trifluoromethoxy)toluene)

• Product Name: 3-Nitro-5-(trifluoromethoxy)toluene
• CAS No: 1261753-97-2
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4988012
• Update Time: 2023-08-24

3-Nitro-5-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-5-(trifluoromethoxy)toluene

• Inchi： 1S/C8H6F3NO3/c1-5-2-6(12(13)14)4-7(3-5)15-8(9,10)11/h2-4H,1H3
• InChI Key： MMUZLHXZMWWYOS-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=CC(C)=C1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 3.3
• Topological Polar Surface Area: 55